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Compound of Interest

Compound Name: LY2922470

Cat. No.: B608727 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential, immediate safety and logistical information for the handling and

disposal of LY2922470, a potent and selective GPR40 agonist. Adherence to these procedures

is critical to ensure personnel safety and mitigate environmental contamination.

Compound Data
LY2922470 is a research chemical and should be handled with care. It is intended for

laboratory research use only and is not for human or veterinary use.[1][2]
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Parameter Value Source

CAS Number 1423018-12-5 [1][3]

Molecular Formula C₂₈H₂₉NO₄S [1][4]

Molecular Weight 475.60 g/mol [2][4]

Appearance Solid [1]

Human GPR40 EC₅₀ 7 nM [2][3][5]

Mouse GPR40 EC₅₀ 1 nM [2][3][5]

Rat GPR40 EC₅₀ 3 nM [2][3][5]

Storage

Store at 4°C, protect from light.

For long-term storage, -20°C is

recommended.

[2][3][6]

Personal Protective Equipment (PPE)
Due to the potent nature of LY2922470, a comprehensive PPE strategy is mandatory to

prevent accidental exposure through inhalation, skin contact, or ingestion.[7][8] The following

PPE is required at a minimum when handling this compound.

Standard Handling Operations (Weighing, Dissolving,
and Diluting)
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PPE Component Specification Rationale

Gloves
Double-gloving with nitrile

gloves.

Provides a barrier against skin

contact. Double-gloving is a

best practice when handling

potent compounds.

Eye Protection Chemical splash goggles.
Protects eyes from splashes

and aerosols.[7][9]

Body Protection
A lab coat worn over personal

clothing.

Protects against minor spills

and contamination of personal

clothing.[9]

Respiratory Protection

A NIOSH-approved respirator

is recommended, especially

when handling the powder

form.

Minimizes the risk of inhaling

airborne particles.[7][10]

High-Risk Operations (Procedures with a high likelihood
of aerosol generation)
For procedures with a higher risk of generating aerosols or dust, enhanced PPE is required in

addition to the standard recommendations.
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PPE Component Specification Rationale

Gloves

Chemical-resistant gloves

(e.g., nitrile) with extended

cuffs, double-gloved.

Enhanced protection against

skin contact.

Eye and Face Protection
A face shield worn over

chemical splash goggles.

Provides full-face protection

from splashes and aerosols.[9]

Body Protection
A disposable, chemical-

resistant gown or coveralls.

Offers more extensive body

coverage to prevent

contamination.[7][10]

Respiratory Protection

A NIOSH-approved respirator

with appropriate cartridges for

organic vapors and

particulates.

Essential for preventing

inhalation of potent

compounds.[7][10]

Operational Plans
Handling and Weighing

Designated Area: All handling of LY2922470, especially in its solid form, should be

conducted in a designated area, such as a chemical fume hood or a ventilated balance

enclosure, to minimize exposure.[8]

Weighing: Use a dedicated set of weighing tools (spatulas, weigh paper, etc.). Clean all tools

thoroughly after use.

Spill Management: Have a spill kit readily available. In case of a spill, follow your institution's

established procedures for hazardous chemical spills.

Solution Preparation
Solvent Selection: LY2922470 is soluble in DMSO.[2]

Procedure: Add the solvent to the solid compound slowly to avoid splashing. Cap the vial

securely and vortex or sonicate until fully dissolved.
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Experimental Workflow for Handling LY2922470
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Caption: A step-by-step workflow for the safe handling of LY2922470.

Disposal Plan
The disposal of LY2922470 and any contaminated materials must be handled as hazardous

waste.[11] Adherence to institutional and local regulations is mandatory.

Waste Segregation
Solid Waste: Collect unused or expired solid LY2922470, contaminated weigh paper, and

other solid materials in a dedicated, sealed container clearly labeled "Hazardous Chemical

Waste" with the full chemical name.[11]

Liquid Waste: Collect all solutions containing LY2922470 in a designated, leak-proof, and

chemically compatible container.[11] Label the container clearly with "Hazardous Chemical

Waste" and list all contents.

Contaminated Sharps: Any needles, syringes, or other sharps that come into contact with

LY2922470 should be disposed of in a designated sharps container for hazardous waste.

Contaminated PPE: Used gloves, disposable lab coats, and other contaminated PPE should

be collected in a designated hazardous waste bag.

Disposal Procedure
Collection: All waste streams should be collected at the point of generation.

Storage: Store hazardous waste in a designated satellite accumulation area until it is

collected by your institution's Environmental Health and Safety (EHS) department.

Pickup: Contact your EHS department to arrange for the pickup and disposal of the

hazardous waste. Do not dispose of any chemical waste down the drain or in the regular

trash.[11]

GPR40 Signaling Pathway
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Hypothetical GPR40 Signaling Pathway
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Caption: A simplified diagram of the GPR40 signaling cascade initiated by LY2922470.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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